4-(1-Methyl-1-phenylethyl) imidazole
Description
4-(1-Methyl-1-phenylethyl)imidazole is a substituted imidazole derivative featuring a bulky 1-methyl-1-phenylethyl (cumyl) group at the 4-position of the imidazole ring. The cumyl group introduces significant steric hindrance and lipophilicity, which can influence physicochemical properties (e.g., solubility, melting point) and biological activity .
Imidazoles are critical in medicinal chemistry due to their roles in antifungal, anticancer, and antimicrobial agents . The cumyl substituent may enhance membrane permeability in drug candidates but could also reduce reactivity in substitution reactions due to steric effects .
Properties
Molecular Formula |
C12H14N2 |
|---|---|
Molecular Weight |
186.25 g/mol |
IUPAC Name |
5-(2-phenylpropan-2-yl)-1H-imidazole |
InChI |
InChI=1S/C12H14N2/c1-12(2,11-8-13-9-14-11)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14) |
InChI Key |
DSQKYRIBXMYARN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1=CC=CC=C1)C2=CN=CN2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 4-(1-Methyl-1-phenylethyl)imidazole with structurally related imidazole derivatives and analogs:
Key Observations :
- Steric Effects : The cumyl group in the target compound increases steric hindrance compared to smaller substituents like methyl or bromophenyl . This may reduce reactivity in substitution reactions but improve thermal stability .
- Melting Points : Derivatives with bulky groups (e.g., cumyl, biphenyl) exhibit higher melting points (>100°C) compared to halogenated analogs .
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